2-Bromomesitylene

• IUPAC Name: 2-bromo-1,3,5-trimethylbenzene
• InChI: InChI=1S/C9H11Br/c1-6-4-7(2)9(10)8(3)5-6/h4-5H,1-3H3
• InChI Key: RRTLQRYOJOSPEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)Br)C
• Molecular Formula: C9H11Br
• DSSTOX Substance ID: DTXSID4060363
• Molecular Weight: 199.09 g/mol
• CAS RN: 576-83-0

Description

Synthesis Analysis

The synthesis of 2-Bromomesitylene involves the direct reaction of bromine with mesitylene. The process is carried out in a three-necked flask, provided with a short reflux condenser, a mechanical stirrer, and a separatory funnel.

Molecular Structure Analysis

The molecular structure of 2-Bromomesitylene includes the arrangement of atoms and the chemical bonds that hold the atoms together. It contains a total of 21 bonds, including 10 non-H bonds, 6 multiple bonds, 6 aromatic bonds, and 1 six-membered ring.

Chemical Reactions Analysis

2-Bromomesitylene is a standard electron-rich aryl halide substrate for cross-coupling reactions. It reacts with magnesium to give the Grignard reagent, which is used in the preparation of tetramesityldiiron.

Physical And Chemical Properties Analysis

2-Bromomesitylene is a liquid with a refractive index of 1.552 (lit.). It has a boiling point of 225 °C (lit.) and a melting point of 2 °C (lit.). The density of 2-Bromomesitylene is 1.301 g/mL at 25 °C (lit.).

Scientific Research Applications

Carbon-Carbon Bond Formation

. This process is crucial in organic chemistry as it allows for the construction of complex organic molecules from simpler ones. The bromine atom in 2-Bromomesitylene can act as a leaving group, facilitating the formation of new carbon-carbon bonds.

Carbon-Carbon Bond Cleavage

. This is particularly useful in the synthesis of certain types of organic compounds where the breaking of carbon-carbon bonds is required.

Synthesis of Aromatics

. Aromatics are a class of compounds that contain a planar ring of atoms with delocalized π electrons, and they are widely used in the production of dyes, detergents, and pharmaceuticals.

Production of Boron Derivatives

. These compounds have a wide range of applications, from materials science to medicine. For example, boron-containing compounds are used in the production of borosilicate glass, flame retardants, and certain types of drugs.

Catalyst Production

. .

Metal-Free Catalytic Hydrogenation of Imines

. This is a significant application as it provides a more environmentally friendly and potentially less expensive alternative to traditional metal-based catalysts.

Safety and Hazards

2-Bromomesitylene may cause respiratory irritation. It is recommended to avoid breathing dust, fume, gas, mist, vapors, or spray. Use is advised only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

2-Bromomesitylene, also known as 2-Bromo-1,3,5-trimethylbenzene , is primarily used as a reactant in carbon-carbon bond formation and cleavage reactions . The primary targets of 2-Bromomesitylene are therefore the carbon atoms in organic compounds involved in these reactions.

Mode of Action

The mode of action of 2-Bromomesitylene involves its interaction with carbon atoms in organic compounds. The bromine atom in 2-Bromomesitylene is highly reactive and can form a bond with carbon atoms, leading to the formation or cleavage of carbon-carbon bonds .

Biochemical Pathways

It is known that 2-bromomesitylene is used in carbon-carbon bond formation and cleavage reactions , which are fundamental processes in organic chemistry and biochemistry.

Pharmacokinetics

Given its use as a reactant in chemical reactions, it is likely that its bioavailability is influenced by factors such as its concentration, the presence of other reactants, and the conditions of the reaction .

Result of Action

The result of 2-Bromomesitylene’s action is the formation or cleavage of carbon-carbon bonds in organic compounds . This can lead to the synthesis of new compounds or the breakdown of existing ones, depending on the specific reaction.

Q & A

Q1: What types of reactions involving 2-bromomesitylene are discussed in the research papers?

A1: The research papers highlight the use of 2-bromomesitylene in palladium-catalyzed cyanation reactions [] and as a starting material in the total synthesis of cybrodins, a class of natural products [].

• Palladium-catalyzed cyanation: [] describes how 2-bromomesitylene reacts with organic nitriles in the presence of a palladium catalyst and zinc metal powder. This reaction leads to the formation of 2,4,6-trimethylbenzonitrile, showcasing a novel carbon-carbon bond formation. Interestingly, the reaction also yielded dibenzyl ketone and 2,4,6-tribenzyl-5-phenylpyrimidine as byproducts, providing insight into the mechanistic pathway.
• Total Synthesis of Cybrodins: [] utilizes 2-bromomesitylene as a starting point for the synthesis of various cybrodins, including cybrodol, isocybrodol, cybrodal, cybrodic acid, and trisnorcybrodolide. The synthetic route involves a series of chemical transformations, including oxidation, aryllithiation, and esterification reactions.

Q2: Why is 2-bromomesitylene particularly suitable for these reactions?

A2: The reactivity of 2-bromomesitylene stems from the presence of bromine, a good leaving group, and the steric influence of the three methyl groups on the benzene ring.

• Palladium-catalyzed reactions: The bromine atom in 2-bromomesitylene allows for oxidative addition with palladium catalysts, a crucial step in many palladium-catalyzed cross-coupling reactions like the cyanation described []. The ortho-disubstituted nature of 2-bromomesitylene, with two methyl groups adjacent to the bromine, likely contributes to its reactivity in this specific reaction as highlighted in the paper.
• Cybrodin synthesis: The methyl groups in 2-bromomesitylene provide a steric handle for further functionalization. For instance, in the synthesis of cybrodins, one of the methyl groups is selectively oxidized to allow for the introduction of the β-hydroxyethyl chain [].